Cas no 77177-16-3 ((1-Benzyl-1H-1,2,3-triazol-5-yl)methanol)

• Product Name: (1-Benzyl-1H-1,2,3-triazol-5-yl)methanol
• CAS No: 77177-16-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD11226747
• CID: 2128676
• PubChem ID: 12654356
• Update Time: 2025-04-21

(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-hydroxymethyl-1,2,3-triazole
• (3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol
• SCHEMBL4195851
• (3-BENZYL-1,2,3-TRIAZOL-4-YL)METHANOL
• EN300-748937
• 77177-16-3
• SB38691
• DB-363317
• CDA17716
• (3-benzyltriazol-4-yl)methanol
• AKOS006282578
• CS-0217473
• 1-benzyl-5-hydroxymethyl-1h-1,2,3-triazole
• (1-Benzyl-1H-1,2,3-triazol-5-yl)methanol
• F12965
• MFCD11226747

• MDL： MFCD11226747
• Inchi： 1S/C10H11N3O/c14-8-10-6-11-12-13(10)7-9-4-2-1-3-5-9/h1-6,14H,7-8H2
• InChI Key： JSYMAOLKRXCWTI-UHFFFAOYSA-N
• SMILES： OCC1=CN=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.1±47.0 °C at 760 mmHg
• Flash Point: 198.2±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives